1-(m-Chlorophenyl)-3-(1-ethylpyrrolidin-2-ylidene)urea

• Molecular Formula: C13H16ClN3O
• Molecular Weight: 265.74 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-3-(1-ethylpyrrolidin-2-ylidene)urea
• InChI: InChI=1S/C13H16ClN3O/c1-2-17-8-4-7-12(17)16-13(18)15-11-6-3-5-10(14)9-11/h3,5-6,9H,2,4,7-8H2,1H3,(H,15,18)
• InChI Key: HHLZNCAJWUTDFB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCCC1=NC(=O)NC2=CC(=CC=C2)Cl

Description

1-(m-Chlorophenyl)-3-(1-ethylpyrrolidin-2-ylidene)urea is a useful research compound. Its molecular formula is C13H16ClN3O and its molecular weight is 265.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The hydrochloride salt of 1-ethyl-2-iminopyrrolidine (7.43 g.; 0.05 mole) is converted to free base (5.6 g.; 0.05 mole) by adding 7 ml. of 50% NaOH to an aqueous slurry (minimal amount of water) of the salt and benzene extraction. After drying over K2CO3, the benzene solution is stirred at room temperature and 7.68 g. (0.05 mole) of m-chlorophenylisocyanate, dissolved in anhydrous benzene, is added. The reaction mixture is stirred for 13/4 hours and the solvent is then evaporated in vacuo leaving a solid residue, 1-m-chlorophenyl-3-(1-ethyl-2-pyrrolidylidene)urea. Recrystallizations from ethyl acetate yields the pure product, m.p. = 122°-124° C.